![molecular formula C15H14ClNO B3845332 N-(4-chlorobenzyl)-2-phenylacetamide CAS No. 27466-86-0](/img/structure/B3845332.png)
N-(4-chlorobenzyl)-2-phenylacetamide
Overview
Description
N-(4-chlorobenzyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C15H14ClNO and its molecular weight is 259.73 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.0763918 g/mol and the complexity rating of the compound is 255. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 204451. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Pharmaceutical Compositions and Therapeutics
N-(4-chlorobenzyl)-2-phenylacetamide is used in pharmaceutical compositions and therapeutics. Its salt or solvate forms are particularly utilized in this domain, demonstrating the compound's versatility in medical applications (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).
2. Antimicrobial Activity
The compound has been shown to have significant antimicrobial properties. New classes of N-phenylacetamides, including analogs of this compound, have been synthesized and tested against various bacterial and fungal strains, demonstrating superior in vitro activity compared to standard drugs in some cases (H. Jayadevappa et al., 2012).
3. Microwave-Induced Chemical Reactions
This compound is also used in microwave-induced chemical reactions, particularly in alkylations. Its behavior under microwave irradiation, especially in solvent-free systems, is a key area of research. These studies contribute to the understanding of its chemical properties and potential applications in synthetic chemistry (D. Mijin et al., 2008).
4. Crystal Structure Analysis
Research on the crystal structure of this compound derivatives has provided insights into their molecular arrangement and interactions. This information is vital for understanding the compound's properties and potential applications in materials science and pharmaceuticals (P. Marinova et al., 2022).
5. Synthesis of Complex Molecules
This compound is used as a building block in the synthesis of more complex molecules. For example, it has been utilized in the creation of thiazolo[3,2-a]pyrimidinones, showcasing its role as a versatile precursor in organic synthesis (B. Janardhan et al., 2014).
Properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-2-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO/c16-14-8-6-13(7-9-14)11-17-15(18)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUJRKBHKJZUFMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40308491 | |
Record name | N-(4-chlorobenzyl)-phenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40308491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27466-86-0 | |
Record name | NSC204451 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204451 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(4-chlorobenzyl)-phenylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40308491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-CHLOROBENZYL)-2-PHENYLACETAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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